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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252

Technical Support Center: Anhydrous Strontium
Bromide (SrBr2)

This technical support guide provides researchers, scientists, and drug development
professionals with essential information on the proper storage and handling of anhydrous
strontium bromide to prevent hydration.

Frequently Asked Questions (FAQSs)

Q1: What is anhydrous strontium bromide and why is preventing hydration crucial?

Anhydrous strontium bromide (SrBrz) is the water-free form of strontium bromide. It is a
white, crystalline powder at room temperature.[1] Preventing hydration is critical because SrBrz
is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere to form
hydrates such as the monohydrate (SrBrz-H20) and the hexahydrate (SrBrz2:6H20).[2][3] This
unintended hydration can alter the material's physical and chemical properties, leading to
inconsistencies in experimental results, affecting reaction kinetics, and compromising the
integrity of moisture-sensitive applications.[2]

Q2: What are the primary signs that my anhydrous strontium bromide may have become
hydrated?
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The most common sign of hydration is a change in the physical appearance of the material.
Anhydrous SrBrz is a powder, while its hydrated forms can appear as white, deliquescent
crystals.[3][4] You might also observe clumping or caking of the powder.[2] For quantitative
confirmation, thermogravimetric analysis (TGA) can be used to determine the water content by
measuring mass loss upon heating.[2][5]

Q3: What are the recommended storage conditions for anhydrous strontium bromide?

To prevent hydration, anhydrous strontium bromide should be stored in a cool, dry place.[4]
[6] It is essential to keep the container tightly sealed when not in use.[6][7] For enhanced
protection, storage in a desiccator with a suitable drying agent (e.g., silica gel or phosphorus
pentoxide) is highly recommended.[2][5] Storing the material under an inert atmosphere, such
as nitrogen or argon, can provide an additional layer of protection against moisture.[5][8]

Q4: What are the best practices for handling anhydrous strontium bromide in the laboratory?

All handling of anhydrous strontium bromide should be conducted in a well-ventilated area,
such as a fume hood.[6][9] To minimize exposure to atmospheric moisture, it is best to work in
a controlled low-humidity environment like a glove box, especially for highly sensitive
experiments.[5] Always use dry, clean spatulas and glassware. Minimize the time the container
is open to the air.[6] It is also crucial to wear appropriate personal protective equipment (PPE),
including safety goggles, impervious gloves (e.g., nitrile rubber), and a lab coat.[7][9]

Q5: How can | regenerate anhydrous strontium bromide from its hydrated form?

If your strontium bromide has become hydrated, you can obtain the anhydrous form by
heating. The hexahydrate (SrBr2-6H20) converts to the dihydrate (SrBr2:2H20) at
approximately 89°C.[1][2] Further heating to 180°C will yield the anhydrous form (SrBrz).[1][2]
[3] This process should be carried out in a controlled environment, such as an oven with good
ventilation or under a vacuum, to effectively remove the water vapor.
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Issue

Possible Cause

Troubleshooting Steps

Inconsistent Experimental

Results

Unintended hydration of the
anhydrous SrBr2 leading to
changes in molar mass and

reactivity.[2]

1. Verify the hydration state of
your SrBr2 using
Thermogravimetric Analysis
(TGA).[2] 2. Ensure all future
handling is performed under
stringent anhydrous conditions
(e.g., in a glove box).[5] 3. Dry
the material before use by
heating to 180°C.[2][3]

Clumping or Caking of the

Powder

Absorption of atmospheric

moisture.[2]

1. Break up the clumps gently
in a dry environment. 2. Dry
the material as described
above. 3. Store the material in
a desiccator to prevent future

moisture absorption.[2]

Unexpected Weight Gain

During Experiment

The hygroscopic nature of
SrBr2 is causing it to absorb
moisture from the experimental

environment.[2][5]

1. Conduct the experiment in a
controlled, low-humidity
environment (e.g., a dry box or
under a flow of dry inert gas).
[5] 2. Use pre-dried solvents
and reagents.[5] 3. Monitor the
relative humidity of the

experimental environment.[5]

Formation of an Unknown

White Precipitate in Solution

Possible reaction with
atmospheric carbon dioxide to
form insoluble strontium
carbonate (SrCO3).[5]

1. If carbonate formation is
suspected, test for dissolution
in a dilute acid, which should
cause effervescence (CO:z
evolution).[5] 2. To prevent
this, handle the material and
prepare solutions under an

inert atmosphere.[5]

Quantitative Data Summary
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The following table summarizes key physical properties and transition temperatures for
strontium bromide and its common hydrate.

Property Anhydrous (SrBrz) Hexahydrate (SrBrz-6H20)
Molar Mass ( g/mol ) 247.43[2] 355.52[2]

Density (g/cm3) 4.216[2][3] 2.386[2]

Melting Point (°C) 643[2][3] 89 (decomposes)|[2]
Solubility in Water 107 g/100 mL[2] Very soluble[2]

Dehydration Temperature N/A ~89°C (to dihydrate)[2]
Anhydrous Formation Temp. N/A 180°C[2][3]

Experimental Protocols & Visualizations
Experimental Workflow: Handling Anhydrous Strontium
Bromide

This workflow outlines the critical steps for handling anhydrous SrBr2 to prevent hydration
during an experiment.
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Prepare Low-Humidity
Environment
(e.g., Glove Box)

N

Transfer Anhydrous SrBr2
from Storage to Glove Box

:

Quickly Weigh the
Required Amount

AN

Immediately Seal the Perform Experimental Steps
Stock Container Within the Controlled Environment

l

Seal the Reaction Vessel
Before Removing from
Glove Box

Pre-dry all Glassware
and Equipment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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